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Compound of Interest

Compound Name: 2'-O-Methylguanosine-d3

Cat. No.: B12365600 Get Quote

Essential Safety and Handling Guide for 2'-O-
Methylguanosine-d3
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of 2'-O-Methylguanosine-d3. Adherence to these guidelines is essential to ensure personal

safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for 2'-O-Methylguanosine-d3 is not widely

available, the SDS for its non-deuterated analog, 2'-O-Methylguanosine, indicates potential

hazards. According to the Fisher Scientific SDS, 2'-O-Methylguanosine is considered

hazardous and is classified as acute oral toxicity category 4.[1] Therefore, it is prudent to

handle the deuterated compound with the same level of caution.

The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 2'-O-Methylguanosine-d3.
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Protection Type Recommended PPE Specifications and Rationale

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield may be necessary for

splash hazards.[2][3]

To protect against splashes,

dust, and vapors that could

cause eye irritation or damage.

[2]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile).[2][3] A lab coat or

chemical-resistant

apron/coveralls.[2][3]

To prevent skin contact, which

may cause irritation. Protective

clothing shields the body from

spills.[3]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH/MSHA-approved

respirator with a particulate

filter is recommended if

handling large quantities or if

dust is generated.[1][2]

To protect the respiratory

system from inhaling

potentially harmful dust or

vapors.[2]

Foot Protection Closed-toe shoes.
To protect feet from spills and

falling objects.

Operational Plan for Handling
1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood or a glove box, to minimize

exposure.

Ensure the work area is clean and free of clutter.

Have an emergency eyewash station and safety shower readily accessible.

2. Handling the Compound:

As 2'-O-Methylguanosine-d3 is a deuterated compound, it is sensitive to isotopic exchange.

Handle in a dry atmosphere, such as under an inert gas (e.g., argon or nitrogen), to prevent

the loss of the deuterium label.
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Avoid direct contact with the compound. Use appropriate tools (spatulas, etc.) for weighing

and transferring.

If the compound is in solid form, handle it carefully to avoid creating dust.

Close the container tightly after use to prevent contamination and degradation.

3. Storage:

Store 2'-O-Methylguanosine-d3 in a tightly sealed container in a cool, dry, and well-

ventilated place. BroadPharm suggests a storage temperature of -20°C.[4]

Keep it away from incompatible materials such as strong oxidizing agents.

Disposal Plan
1. Waste Segregation:

All materials contaminated with 2'-O-Methylguanosine-d3, including gloves, disposable lab

coats, and weighing papers, should be considered chemical waste.

Segregate this waste from non-hazardous laboratory trash.

2. Waste Collection:

Collect solid waste in a designated, labeled, and sealed container.

Collect liquid waste (if the compound is dissolved in a solvent) in a separate, labeled, and

sealed container. The solvent used will also dictate the disposal method.

3. Disposal Procedure:

Dispose of the chemical waste through your institution's hazardous waste management

program.[5]

Do not dispose of 2'-O-Methylguanosine-d3 down the drain or in the regular trash.[6]

Follow all local, state, and federal regulations for the disposal of chemical waste.
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Workflow for Handling and Disposal of 2'-O-
Methylguanosine-d3

Handling Protocol

Disposal Protocol

Preparation:
- Don PPE

- Work in fume hood

Weighing & Transfer:
- Use appropriate tools
- Avoid dust generation

Experimental Use:
- Handle under inert gas

- Prevent moisture contact

Storage:
- Tightly sealed container

- Cool, dry, well-ventilated area

Segregate Waste:
- Contaminated PPE
- Unused compound

Generate Waste

Collect Waste:
- Labeled, sealed containers

(Solid & Liquid separate)

Dispose:
- Via institutional hazardous waste program

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2'-O-Methylguanosine-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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